Cas no 68966-33-6 (Benzenemethanol,4-amino-a,a-bis[4-(phenylamino)phenyl]-)

Benzenemethanol,4-amino-a,a-bis[4-(phenylamino)phenyl]- structure
68966-33-6 structure
Product Name:Benzenemethanol,4-amino-a,a-bis[4-(phenylamino)phenyl]-
CAS No:68966-33-6
MF:C31H27N3O
MW:457.565587282181
CID:518460
PubChem ID:111970
Update Time:2025-04-19

Benzenemethanol,4-amino-a,a-bis[4-(phenylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-amino-a,a-bis[4-(phenylamino)phenyl]-
    • 4-amino-4',4''-dianilinotrityl alcohol
    • Pararosaniline base, N,N'-diphenyl-
    • Benzenemethanol, 4-amino-.alpha.,.alpha.-bis[4-(phenylamino)phenyl]-
    • NS00036786
    • Benzenemethanol, 4-amino-alpha,alpha-bis(4-(phenylamino)phenyl)-
    • DTXSID8071938
    • 68966-33-6
    • EINECS 273-427-5
    • Inchi: 1S/C31H27N3O/c32-26-17-11-23(12-18-26)31(35,24-13-19-29(20-14-24)33-27-7-3-1-4-8-27)25-15-21-30(22-16-25)34-28-9-5-2-6-10-28/h1-22,33-35H,32H2
    • InChI Key: QRFCCCIWAVNXSF-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 457.215412493g/mol
  • Monoisotopic Mass: 457.215412493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 70.3Ų
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